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Compound of Interest

Compound Name: (-)-Tracheloside

Cat. No.: B049147 Get Quote

Application Notes and Protocols for Researchers
Audience: Researchers, scientists, and drug development professionals.

Introduction
(-)-Tracheloside is a lignan glycoside that has demonstrated notable biological activities,

including the promotion of keratinocyte proliferation, making it a compound of interest for

wound healing and dermatological research.[1][2] Accurate and consistent preparation of stock

solutions is critical for obtaining reproducible results in cell-based assays. This document

provides a detailed protocol for the preparation, storage, and application of (-)-Tracheloside
stock solutions for in vitro experiments.

Quantitative Data Summary
A summary of the key physical and chemical properties of (-)-Tracheloside is presented in the

table below for easy reference.
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Parameter Value Source(s)

Molecular Formula C₂₇H₃₄O₁₂ [3]

Molecular Weight 550.55 g/mol [3][4]

CAS Number 33464-71-0 [3][4]

Appearance Off-white solid/powder [4]

Primary Solvent Dimethyl Sulfoxide (DMSO) [4][5][6]

Solubility in DMSO ≥ 2.5 mg/mL (≥ 4.54 mM) [5]

Recommended Stock Conc. 10 mM in anhydrous DMSO [4][7]

Stock Solution Storage

-20°C for up to 1 month; -80°C

for up to 6 months. Protect

from light.

[5]

Working Solution Stability

Prepare fresh for each

experiment from the frozen

stock.

[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM (-)-Tracheloside
Stock Solution
This protocol outlines the steps to prepare a 10 mM concentrated stock solution of (-)-
Tracheloside in DMSO.

Materials:

(-)-Tracheloside powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile filter tips

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tracheloside
https://pubchem.ncbi.nlm.nih.gov/compound/Tracheloside
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01398676.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Tracheloside
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01398676.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01398676.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01398676.htm
https://www.medchemexpress.com/tracheloside.html
https://www.researchgate.net/post/is_there_any_protocols_for_making_stock_solution_in_cytotoxicity_assay
https://www.medchemexpress.com/tracheloside.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01398676.htm
https://www.benchchem.com/pdf/Application_Note_Protocol_for_the_Dissolution_and_Use_of_Tetragastrin_in_Cell_Culture.pdf
https://www.medchemexpress.com/tracheloside.html
https://www.medchemexpress.com/tracheloside.html
https://www.benchchem.com/product/b049147?utm_src=pdf-body
https://www.benchchem.com/product/b049147?utm_src=pdf-body
https://www.benchchem.com/product/b049147?utm_src=pdf-body
https://www.benchchem.com/product/b049147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Analytical balance

Methodology:

Preparation: In a sterile environment such as a laminar flow hood, allow the (-)-Tracheloside
vial and the anhydrous DMSO to come to room temperature before opening to prevent water

condensation.

Weighing: Accurately weigh the required amount of (-)-Tracheloside powder. To prepare 1

mL of a 10 mM stock solution, weigh out 5.51 mg of (-)-Tracheloside.

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed (-)-
Tracheloside. For a 10 mM solution, if you weighed 5.51 mg, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex the solution thoroughly until all the powder is

completely dissolved. A clear solution should be obtained. If dissolution is slow, gentle

warming in a 37°C water bath or brief sonication can be employed.[5][8]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, amber cryovials.[5] Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[5]

Ensure the vials are protected from light.[5]

Protocol 2: Preparation of Working Solutions for Cell
Treatment
This protocol details the dilution of the 10 mM DMSO stock solution to the final working

concentration in cell culture medium.

Materials:

10 mM (-)-Tracheloside stock solution in DMSO

Pre-warmed, complete cell culture medium suitable for your cell line
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Sterile conical tubes or pipette tubes

Cultured cells ready for treatment

Methodology:

Thaw Stock Solution: Remove one aliquot of the 10 mM (-)-Tracheloside stock solution from

the freezer and allow it to thaw at room temperature.

Calculate Dilution: Determine the final concentration of (-)-Tracheloside required for your

experiment. For example, to prepare 1 mL of a 10 µM working solution from a 10 mM stock,

you would perform a 1:1000 dilution.

Prepare Working Solution: Add the calculated volume of the stock solution to the pre-warmed

cell culture medium. For a 1:1000 dilution to make 1 mL, add 1 µL of the 10 mM stock

solution to 999 µL of the cell culture medium.

Important: Always add the DMSO stock to the aqueous medium and mix immediately by

gentle pipetting or inversion to prevent precipitation of the compound.[7]

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used to prepare the highest concentration of the (-)-Tracheloside
working solution. The final DMSO concentration should typically be kept below 0.1% to avoid

solvent-induced cytotoxicity.[8]

Cell Treatment: Remove the existing medium from your cultured cells and replace it with the

freshly prepared (-)-Tracheloside working solution or the vehicle control medium. Incubate

the cells for the desired experimental duration.

Visualization of Signaling Pathway and Workflow
(-)-Tracheloside Induced ERK1/2 Signaling Pathway
(-)-Tracheloside has been shown to promote keratinocyte proliferation by stimulating the

phosphorylation of ERK1/2 (Extracellular signal-regulated kinases 1 and 2), which are part of

the MAP kinase signaling cascade.[1][2]
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Caption: (-)-Tracheloside stimulates cell proliferation via the ERK1/2 pathway.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the logical flow for preparing (-)-Tracheloside stock and

working solutions for cell culture experiments.
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Caption: Workflow for preparing (-)-Tracheloside stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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